![molecular formula C25H26FNO3 B3460316 2-(1,3-benzodioxol-5-yl)-N-(4-ethoxybenzyl)-N-(4-fluorobenzyl)ethanamine](/img/structure/B3460316.png)
2-(1,3-benzodioxol-5-yl)-N-(4-ethoxybenzyl)-N-(4-fluorobenzyl)ethanamine
Overview
Description
2-(1,3-benzodioxol-5-yl)-N-(4-ethoxybenzyl)-N-(4-fluorobenzyl)ethanamine, commonly known as 4-FA, is a synthetic amphetamine-like compound that has gained popularity in recent years due to its stimulating effects and potential therapeutic applications. This compound is a member of the phenethylamine class of compounds and is structurally similar to other amphetamine-like compounds such as MDMA and amphetamine.
Mechanism of Action
The exact mechanism of action of 4-FA is not fully understood, but it is believed to act as a releasing agent for serotonin, dopamine, and norepinephrine. This means that it increases the levels of these neurotransmitters in the brain by promoting their release from nerve terminals.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-FA include increased heart rate and blood pressure, decreased appetite, and increased alertness and energy. It has also been reported to produce feelings of euphoria and empathy, similar to other amphetamine-like compounds such as MDMA.
Advantages and Limitations for Lab Experiments
The advantages of using 4-FA in lab experiments include its ability to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which can be useful for studying the effects of these neurotransmitters on behavior and mood. However, the limitations of using 4-FA in lab experiments include its potential for abuse and its lack of specificity for particular neurotransmitter systems.
Future Directions
Future research on 4-FA could focus on its potential therapeutic applications in the treatment of mood disorders and other psychiatric conditions. Additionally, further studies could investigate the long-term effects of 4-FA use on the brain and behavior, as well as its potential for abuse and addiction. Finally, research could explore the development of more specific and targeted compounds that could produce similar therapeutic effects without the potential for abuse and addiction.
Scientific Research Applications
4-FA has been studied for its potential therapeutic applications in the treatment of depression, anxiety, and other mood disorders. It has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which are all neurotransmitters that play a role in regulating mood and emotion.
properties
IUPAC Name |
2-(1,3-benzodioxol-5-yl)-N-[(4-ethoxyphenyl)methyl]-N-[(4-fluorophenyl)methyl]ethanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26FNO3/c1-2-28-23-10-5-21(6-11-23)17-27(16-20-3-8-22(26)9-4-20)14-13-19-7-12-24-25(15-19)30-18-29-24/h3-12,15H,2,13-14,16-18H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUJYCHNFMXHEEH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CN(CCC2=CC3=C(C=C2)OCO3)CC4=CC=C(C=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26FNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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